Milk thistle

• CAS No.: 142797-34-0
• Product Name: Milk thistle
• Molecular Formula: C25H22O10
• Molecular Weight: 482.4 g/mol
• IUPAC Name: (2R,3R)-3,5,7-trihydroxy-2-[(2S,3S)-3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-2,3-dihydro-1,4-benzodioxin-6-yl]-2,3-dihydrochromen-4-one
• Standard InChI: InChI=1S/C25H22O10/c1-32-17-6-11(2-4-14(17)28)24-20(10-26)33-16-5-3-12(7-18(16)34-24)25-23(31)22(30)21-15(29)8-13(27)9-19(21)35-25/h2-9,20,23-29,31H,10H2,1H3/t20-,23-,24-,25+/m0/s1
• Standard InChIKey: SEBFKMXJBCUCAI-WAABAYLZSA-N
• Isomeric SMILES: COC1=C(C=CC(=C1)[C@H]2[C@@H](OC3=C(O2)C=C(C=C3)[C@@H]4[C@H](C(=O)C5=C(C=C(C=C5O4)O)O)O)CO)O
• SMILES: COC1=C(C=CC(=C1)C2C(OC3=C(O2)C=C(C=C3)C4C(C(=O)C5=C(C=C(C=C5O4)O)O)O)CO)O
• Canonical SMILES: COC1=C(C=CC(=C1)C2C(OC3=C(O2)C=C(C=C3)C4C(C(=O)C5=C(C=C(C=C5O4)O)O)O)CO)O
• Description: Milk thistle is an annual or biennial herb native to the Mediterranean region, which has been used for centuries as a food and as a medicinal herb for treatment of liver conditions. Milk thistle has not been implicated in causing liver injury and is still used widely as a liver tonic in patients with acute and chronic liver diseases.; The major active component of silymarin flavonoids extracted from seeds of the MILK THISTLE, Silybum marianum; it is used in the treatment of HEPATITIS; LIVER CIRRHOSIS; and CHEMICAL AND DRUG INDUCED LIVER INJURY, and has antineoplastic activity; silybins A and B are diastereomers.
• Synonyms: 2,3 Dehydrosilybin; 2,3-dehydrosilybin; Alepa forte; Alepa-forte; Ardeyhepan; Cefasilymarin; durasilymarin; Hepa loges; Hepa Merz Sil; hepa-loges; Hepa-Merz Sil; HepaBesch; Hepar Pasc; Hepar-Pasc; Heparsyx; Heplant; Lagosa; legalon forte; silibin; silibinin; Silibinin A; Silibinin B; silybin; silybin A; silybin B; silybinin
• PubChem Compound: 1548994
• Last Modified: Nov 11 2021